Cas no 733740-40-4 (cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid)

• Product Name: cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid
• CAS No: 733740-40-4
• MF: C₁₄H₁₅ClO₃
• MW: 266.720103502274
• CID: 873296
• PubChem ID: 24722346
• Update Time: 2025-05-26

cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CIS-3-[2-(2-CHLOROPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLIC ACID
• LogP
• cis-3-[2-(2-Chlorophenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid
• 733740-40-4
• CIS-3-[2-(2-CHLOROPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLICACID
• (1R,3S)-3-[2-(2-chlorophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
• AKOS016017637
• MFCD01319731
• cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid

• MDL： MFCD01319731
• Inchi： 1S/C14H15ClO3/c15-12-4-2-1-3-11(12)13(16)8-9-5-6-10(7-9)14(17)18/h1-4,9-10H,5-8H2,(H,17,18)/t9-,10+/m0/s1
• InChI Key： PXPWUZFGAJGNMQ-VHSXEESVSA-N
• SMILES： ClC1C=CC=CC=1C(C[C@H]1CC[C@@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 266.07100
• Monoisotopic Mass: 266.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.41370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid

Introduction to cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid (CAS No. 733740-40-4)

cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid, identified by the CAS number 733740-40-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopentane core substituted with functional groups that enhance its biological activity. The presence of a chlorophenyl moiety and an oxoethyl side chain contributes to its unique chemical properties, making it a valuable scaffold for drug discovery and development.

The cyclopentane ring in this molecule is a common structural motif in many bioactive compounds due to its ability to mimic the conformational flexibility of natural products. This structural feature often enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical design. The cis configuration of the double bond within the cyclopentane ring further influences its electronic and steric properties, potentially affecting its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater precision. Studies have shown that the chlorophenyl group can serve as a key pharmacophore, interacting with specific amino acid residues in protein targets. This interaction is often mediated through hydrophobic and electrostatic forces, which can be fine-tuned by modifying the substituents on the aromatic ring.

The oxoethyl side chain in cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid introduces a polar region into the molecule, which can enhance its solubility in both aqueous and organic environments. This property is particularly advantageous in drug formulation, where achieving optimal solubility is essential for effective delivery to biological systems. Additionally, the presence of an ester functionality (indicated by the 2-oxoethyl group) provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored biological activities.

In the context of drug discovery, this compound has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. The cyclopentane core is a privileged scaffold in medicinal chemistry due to its prevalence in biologically active molecules. For instance, derivatives of cyclopentanones have been explored for their anti-inflammatory, analgesic, and anti-microbial properties. The structural features of cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid suggest that it may exhibit similar activities or serve as a precursor for compounds with enhanced pharmacological profiles.

Recent studies have also highlighted the importance of stereochemistry in determining the biological activity of cyclic compounds. The cis configuration of the double bond in this molecule may play a crucial role in its interaction with biological targets, influencing both affinity and selectivity. Computational studies have demonstrated that subtle changes in stereochemistry can significantly alter binding properties, making stereochemical control a critical consideration in drug design.

The chlorophenyl group is another key feature that contributes to the compound's potential biological activity. Chlorinated aromatic rings are well-known pharmacophores found in many approved drugs, often contributing to their potency and selectivity. The electron-withdrawing nature of chlorine atoms can enhance binding interactions through dipole-dipole interactions and increased lipophilicity. Additionally, chlorine atoms can participate in hydrogen bonding interactions, further stabilizing complexes with biological targets.

From a synthetic perspective, cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid represents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including cycloalkylation reactions and functional group transformations. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are essential for producing enantiomerically pure compounds, which are often required for optimal pharmacological activity.

The pharmaceutical industry continues to invest heavily in developing new synthetic routes for complex molecules like cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid due to their potential therapeutic applications. Innovations in synthetic chemistry not only improve efficiency but also reduce costs, making it feasible to produce these compounds on an industrial scale. Additionally, green chemistry principles are being increasingly adopted to minimize waste and environmental impact during synthesis.

In conclusion, cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid (CAS No. 733740-40-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemistry makes it a valuable scaffold for drug discovery. Advances in computational modeling and synthetic chemistry continue to enhance our understanding and ability to develop novel therapeutic agents based on this molecule. As research progresses, it is likely that derivatives of this compound will emerge as promising candidates for treating various diseases.